molecular formula C15H14O2 B1272339 3',4'-Dimethyl-biphenyl-4-carboxylic acid CAS No. 122294-09-1

3',4'-Dimethyl-biphenyl-4-carboxylic acid

Cat. No. B1272339
CAS RN: 122294-09-1
M. Wt: 226.27 g/mol
InChI Key: GFGYCDJAIZGZTK-UHFFFAOYSA-N
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Description

“3’,4’-Dimethyl-biphenyl-4-carboxylic acid” is a chemical compound with the molecular formula C15H14O2 . It belongs to the class of monomers known as aromatic dicarboxylic acids . It is used to prepare BPDC-based polymers, which exhibit excellent thermal stability, making them suitable for applications where high-temperature resistance is required .


Molecular Structure Analysis

The molecular structure of “3’,4’-Dimethyl-biphenyl-4-carboxylic acid” is characterized by two phenyl rings connected by a single bond, with two methyl groups attached to the 3’ and 4’ positions of one of the phenyl rings, and a carboxylic acid group attached to the 4 position of the other phenyl ring .

Scientific Research Applications

Materials Research

Benzoic acid derivatives, including 4-(3,4-dimethylphenyl)benzoic Acid, are extensively employed in co-crystal engineering for materials research . The presence of non-bonded interactions that come into play because of various functional groups in these materials is discussed with the help of density functional theory calculations and Raman spectroscopic studies at ambient conditions and slightly elevated pressures .

Pharmaceutical Applications

Benzoic acid derivatives are important in pharmaceutical applications . The introduction of another functional group and its position is found to systematically influence the physical and chemical properties in the substituted benzoic acid systems .

Spectroscopic Studies

The compound can be used in spectroscopic studies to understand the influence of weak interactions in the crystalline phase . Tuning of interactions in a controlled manner under the application of pressure is often used as a tool to get better insight into various interactions, particularly the weak interactions .

Synthesis of Benzamides

4-(3,4-dimethylphenyl)benzoic Acid can be used in the synthesis of benzamides through direct condensation of carboxylic acids and amines . This method is advantageous due to its use of a superior and recoverable catalyst, low reaction times, simple procedure, high-yielding and eco-friendly process, and use of ultrasonic irradiation as a green and powerful technology .

Pharmaceutical Industry

Benzamides, which can be synthesized from 4-(3,4-dimethylphenyl)benzoic Acid, are used widely in the pharmaceutical, paper, and plastic industries . They are also used as an intermediate product in the synthesis of therapeutic agents .

Thermodynamic Property Data

The compound can be used in the generation of critically evaluated thermodynamic property data for pure compounds with a primary focus on organics .

Safety and Hazards

While specific safety and hazard information for “3’,4’-Dimethyl-biphenyl-4-carboxylic acid” is not available, it’s important to handle all chemical compounds with care. Avoid dust formation, avoid breathing mist, gas or vapours, avoid contacting with skin and eye, and use personal protective equipment .

properties

IUPAC Name

4-(3,4-dimethylphenyl)benzoic acid
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C15H14O2/c1-10-3-4-14(9-11(10)2)12-5-7-13(8-6-12)15(16)17/h3-9H,1-2H3,(H,16,17)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

GFGYCDJAIZGZTK-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1=C(C=C(C=C1)C2=CC=C(C=C2)C(=O)O)C
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C15H14O2
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID50374384
Record name 3',4'-Dimethyl-biphenyl-4-carboxylic acid
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID50374384
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

226.27 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

3',4'-Dimethyl-biphenyl-4-carboxylic acid

CAS RN

122294-09-1
Record name 3',4'-Dimethyl-biphenyl-4-carboxylic acid
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID50374384
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.
Record name 122294-09-1
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